Cas no 1035093-77-6 (5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester)

• Product Name: 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester
• CAS No: 1035093-77-6
• MF: C₉H₈N₂O₃
• MW: 192.1714220047
• MDL: MFCD11506182
• CID: 821430
• PubChem ID: 18550976
• Update Time: 2025-10-18

5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminobenzo[d]oxazole-2-carboxylate
• 5-Amino-benzooxazole-2-carboxylic acid methyl ester
• Methyl 5-amino-1,3-benzoxazole-2-carboxylate
• AK-49215
• ANW-59557
• CTK8B8178
• KB-73241
• SureCN210184
• 2-Benzoxazolecarboxylic acid, 5-aMino-, Methyl ester
• Methyl5-aminobenzo[d]oxazole-2-carboxylate
• AS-47448
• F13780
• MFCD11506182
• BEAHBHCSAFZHKO-UHFFFAOYSA-N
• DB-059013
• SB30306
• 1035093-77-6
• DTXSID50595032
• SCHEMBL210184
• CS-0210960
• AKOS006323954
• 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester

• MDL： MFCD11506182
• Inchi： 1S/C9H8N2O3/c1-13-9(12)8-11-6-4-5(10)2-3-7(6)14-8/h2-4H,10H2,1H3
• InChI Key： BEAHBHCSAFZHKO-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=NC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 192.05349212g/mol
• Monoisotopic Mass: 192.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester

Comprehensive Overview of 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester (CAS No. 1035093-77-6)

5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester (CAS No. 1035093-77-6) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This heterocyclic derivative, featuring a benzooxazole core, has garnered significant attention due to its versatile applications in drug discovery and synthetic chemistry. The compound's unique structure, combining an amino group and a methyl ester functionality, makes it a valuable intermediate for constructing complex molecules.

In recent years, the demand for 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester has surged, driven by its role in developing kinase inhibitors and antimicrobial agents. Researchers frequently search for "benzooxazole derivatives in drug design" or "CAS 1035093-77-6 applications," reflecting its growing importance in medicinal chemistry. The compound's ability to modulate biological pathways has positioned it as a key player in targeting diseases such as cancer and infectious disorders.

The synthesis of 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester typically involves multi-step organic reactions, including cyclization and esterification. Its methyl ester group enhances solubility, facilitating further derivatization. Laboratories often explore "synthetic routes for benzooxazole esters" or "1035093-77-6 purity standards," emphasizing the need for high-quality intermediates in precision chemistry.

From an industrial perspective, this compound aligns with trends in sustainable chemistry. Queries like "green synthesis of benzooxazole derivatives" highlight the shift toward eco-friendly production methods. Manufacturers are increasingly adopting catalytic processes to reduce waste and improve yield, making 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester a model for efficient chemical innovation.

Analytical characterization of CAS No. 1035093-77-6 relies on advanced techniques such as NMR, HPLC, and mass spectrometry. Quality control is critical, as evidenced by searches for "analytical methods for benzooxazole compounds." Regulatory compliance, including REACH and FDA guidelines, further underscores its safe handling and application in research settings.

In material science, 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester contributes to the development of fluorescent dyes and organic semiconductors. Its electron-rich benzooxazole ring enables π-conjugation, a property exploited in optoelectronic devices. This aligns with popular inquiries like "benzooxazole-based materials for OLEDs," showcasing its cross-disciplinary relevance.

Future prospects for this compound include its integration into combinatorial chemistry libraries and high-throughput screening. As the pharmaceutical industry prioritizes "fragment-based drug discovery," the scaffold of 5-Amino-benzooxazole-2-carboxylic Acid Methyl Ester offers a promising foundation for novel therapeutics. Collaborative research between academia and industry continues to expand its potential, ensuring its prominence in next-generation chemical solutions.